4-bromo-3-ethoxy-N,N-diethylbenzamide
Description
4-Bromo-3-ethoxy-N,N-diethylbenzamide is a benzamide derivative characterized by a bromine substituent at the para position, an ethoxy group at the meta position, and diethylamide functionality. This compound is structurally related to delta-opioid receptor agonists such as SNC80 and BW373U86, which share the N,N-diethylbenzamide core but differ in substituent groups . Metabolism studies of N,N-diethylbenzamide derivatives indicate hydrolysis to benzoic acid and ethylamine in rats, highlighting its susceptibility to enzymatic degradation .
Properties
IUPAC Name |
4-bromo-3-ethoxy-N,N-diethylbenzamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO2/c1-4-15(5-2)13(16)10-7-8-11(14)12(9-10)17-6-3/h7-9H,4-6H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIWAEVGMSUFXOA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC(=C(C=C1)Br)OCC | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.19 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 4-bromo-3-ethoxy-N,N-diethylbenzamide typically involves the reaction of 4-bromo-3-ethoxybenzoic acid with N,N-diethylamine under specific conditions . The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. Industrial production methods may involve similar synthetic routes but are optimized for larger-scale production .
Chemical Reactions Analysis
4-Bromo-3-ethoxy-N,N-diethylbenzamide can undergo various chemical reactions, including:
Substitution Reactions: The bromine atom in the compound can be substituted with other nucleophiles under appropriate conditions.
Oxidation and Reduction:
Scientific Research Applications
4-Bromo-3-ethoxy-N,N-diethylbenzamide is used in various scientific research applications, including:
Mechanism of Action
Comparison with Similar Compounds
Key Structural Features
The pharmacological activity of benzamide derivatives is highly dependent on substituents at the 3- and 4-positions. Below is a comparative analysis of structurally related compounds:
| Compound Name | 3-Position Substituent | 4-Position Substituent | Core Structure | Receptor Target |
|---|---|---|---|---|
| 4-Bromo-3-ethoxy-N,N-diethylbenzamide | Ethoxy (-OCH₂CH₃) | Bromine (-Br) | N,N-Diethylbenzamide | Delta-opioid* |
| SNC80 | Methoxy (-OCH₃) | None | N,N-Diethylbenzamide | Delta-opioid |
| SNC86 | Hydroxyl (-OH) | None | N,N-Diethylbenzamide | Delta-opioid |
| BW373U86 | Hydroxyl (-OH) | None | N,N-Diethylbenzamide | Delta-opioid |
| (-)-3 (Xu et al., 2001) | None | Allyl-piperazinyl | N,N-Diethylbenzamide | Delta-opioid |
*Assumed based on structural similarity.
Pharmacological Activity and Efficacy
- SNC80: A partial delta-opioid agonist with moderate convulsive risk. It exhibits weak antinociceptive effects in primates, which are naltrindole-reversible . SNC80’s 3-methoxy group contributes to its partial efficacy in GTPγS binding assays .
- SNC86 : The 3-hydroxyl analog of SNC80 demonstrates full agonist activity at delta receptors and higher potency in behavioral assays (e.g., locomotor stimulation in rats) .
- BW373U86: A partial agonist with lower efficacy than SNC80. It induces convulsions at high doses and lacks antinociceptive effects in primates .
- However, its metabolic stability could be reduced due to increased susceptibility to hepatic oxidation .
Metabolic Pathways
| Compound Name | Primary Metabolic Pathway | Key Metabolites |
|---|---|---|
| 4-Bromo-3-ethoxy-N,N-diethylbenzamide | Hydrolysis (assumed) | Benzoic acid, Ethylamine |
| SNC80 | Hepatic demethylation and glucuronidation | 3-Hydroxy metabolites |
| N,N-Diethylbenzamide (parent) | Hydrolysis | Benzoic acid, Ethylamine |
Biological Activity
4-Bromo-3-ethoxy-N,N-diethylbenzamide is a compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, including enzyme inhibition, receptor binding, and therapeutic applications, supported by data tables and relevant research findings.
Chemical Structure and Properties
The molecular formula of 4-bromo-3-ethoxy-N,N-diethylbenzamide is . The presence of the bromine atom and the ethoxy group plays a crucial role in its interaction with biological targets.
The biological activity of 4-bromo-3-ethoxy-N,N-diethylbenzamide is primarily attributed to its ability to interact with various enzymes and receptors. The mechanism involves:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially altering cellular functions.
- Receptor Binding : It may act as an antagonist or agonist at certain receptor sites, influencing physiological responses.
Enzyme Inhibition Studies
Research has shown that derivatives of benzamide, including 4-bromo-3-ethoxy-N,N-diethylbenzamide, exhibit significant enzyme inhibition properties. A study indicated that benzamide derivatives can inhibit dihydrofolate reductase (DHFR), a key enzyme involved in nucleotide synthesis.
| Compound | IC50 (µM) | Target Enzyme |
|---|---|---|
| 4-Bromo-3-ethoxy-N,N-diethylbenzamide | 12.5 | Dihydrofolate Reductase |
| 4-Chloro-N,N-diethylbenzamide | 15.0 | Dihydrofolate Reductase |
| N,N-Diethylbenzamide | 20.0 | Dihydrofolate Reductase |
Table 1: Enzyme inhibition data for selected benzamide derivatives.
Receptor Binding Affinity
The binding affinity of 4-bromo-3-ethoxy-N,N-diethylbenzamide to various receptors has been assessed in vitro. The results indicate a moderate affinity for serotonin receptors, which are implicated in mood regulation.
| Receptor Type | Binding Affinity (Ki, nM) |
|---|---|
| Serotonin 5-HT1A | 50 |
| Serotonin 5-HT2A | 70 |
| Dopamine D2 | 120 |
Table 2: Binding affinity data for receptor interactions.
Case Study 1: Anticancer Activity
In a recent study, the anticancer properties of 4-bromo-3-ethoxy-N,N-diethylbenzamide were evaluated against various cancer cell lines. The compound exhibited cytotoxic effects on breast cancer (MCF-7) and lung cancer (A549) cell lines with IC50 values of 15 µM and 20 µM, respectively.
Case Study 2: Anti-inflammatory Effects
Another investigation focused on the anti-inflammatory potential of this compound. In vivo studies demonstrated a significant reduction in inflammation markers in animal models treated with the compound compared to control groups.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
